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Compound of Interest

8-Bromo-4-hydroxyquinoline-3-
Compound Name:
carboxylic acid

cat. No.: B1269253

CAS Number: 35973-17-2

This technical guide provides a comprehensive overview of 8-Bromo-4-hydroxyquinoline-3-
carboxylic acid, a halogenated quinoline derivative of interest to researchers and
professionals in drug discovery and development. This document collates available data on its
physicochemical properties, synthesis, and potential biological activities, presenting the
information in a structured and accessible format for a scientific audience.

Physicochemical Properties

8-Bromo-4-hydroxyquinoline-3-carboxylic acid is a solid organic compound. Its fundamental
properties are summarized in the table below, combining data from various chemical suppliers
and databases.[1] While experimental data for some properties are limited, predicted values
from computational models are also included.
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Property Value Source
CAS Number 35973-17-2 [1]
Molecular Formula C10HeBrNOs3 [1]
Molecular Weight 268.06 g/mol [1]
Appearance Solid

Boiling Point (Predicted)

436.9+45.0 °C

Density (Predicted)

1.862 + 0.06 g/cm?3

pKa (Predicted) 0.56 £0.30
1S/C10H6BrNO3/c11-7-3-1-2-
5-8(7)12-4-

InChl
6(9(5)13)10(14)15/h1-4H,
(H,12,13)(H,14,15)

SMILES OC(=0)clcnc2c(Br)ccec2clO

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 8-Bromo-4-hydroxyquinoline-3-

carboxylic acid is not readily available in the reviewed literature. However, general synthetic

strategies for quinoline derivatives can be adapted. One common method is the Gould-Jacobs

reaction, which involves the condensation of an aniline with a diethyl ethoxymethylenemalonate

followed by cyclization. For the synthesis of the target molecule, 2-bromoaniline would be a

logical starting material.

Another potential route is the bromination of a pre-formed 4-hydroxyquinoline-3-carboxylic acid

scaffold. The bromination of 8-substituted quinolines has been investigated, and these methods

could be optimized for the desired product.[2]

General Experimental Workflow for Quinoline Synthesis (Gould-Jacobs Reaction Adaptation):
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Caption: A potential synthetic workflow for 8-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Note: This is a generalized protocol and would require optimization of reaction conditions,

solvents, and purification methods.

Spectral Data

Experimental spectral data for 8-Bromo-4-hydroxyquinoline-3-carboxylic acid is not

available in a consolidated form in the public domain. However, characteristic spectral features

can be predicted based on its structure.

Expected *H NMR Spectral Data: The proton NMR spectrum is expected to show signals

corresponding to the aromatic protons on the quinoline ring system. The chemical shifts and
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coupling constants would be influenced by the positions of the bromine, hydroxyl, and
carboxylic acid groups.

Expected 3C NMR Spectral Data: The carbon NMR spectrum would display signals for the ten
carbon atoms of the quinoline core and the carboxylic acid. The carbon attached to the bromine
atom would likely appear in the 110-130 ppm range, while the carbonyl carbon of the carboxylic
acid would be significantly downfield.

Expected FT-IR Spectral Data: The infrared spectrum is expected to show characteristic
absorption bands for the O-H stretch of the carboxylic acid (a broad band around 3000 cm™1),
the C=0 stretch of the carboxylic acid (around 1700 cm~1), and C=C and C=N stretching
vibrations of the quinoline ring in the 1600-1400 cm~1 region.[3]

Biological Activity and Mechanism of Action

The biological activity of 8-Bromo-4-hydroxyquinoline-3-carboxylic acid has not been
extensively studied. However, the broader class of 8-hydroxyquinoline derivatives is known to
possess a wide range of biological activities, including antimicrobial, antifungal, and anticancer
effects.[4] The mechanism of action for many 8-hydroxyquinolines is attributed to their ability to
chelate metal ions, which can disrupt essential biological processes in pathogens and cancer
cells.

Research on the closely related compound, 8-Bromo-6-fluoro-4-hydroxyquinoline-3-carboxylic
acid, has shown notable antimicrobial properties, with a proposed mechanism involving the
disruption of bacterial cell wall synthesis.[5] Furthermore, studies on other brominated 8-
hydroxyquinolines have demonstrated strong antiproliferative activity against various tumor cell
lines, with some derivatives acting as topoisomerase | inhibitors.[6][7]

Given these precedents, it is plausible that 8-Bromo-4-hydroxyquinoline-3-carboxylic acid
could exhibit similar biological activities. Further research is warranted to elucidate its specific
mechanism of action and potential therapeutic applications.

Hypothesized Mechanism of Action - Topoisomerase | Inhibition:
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Caption: A proposed mechanism of action via Topoisomerase | inhibition.

Safety and Handling

According to available safety data, 8-Bromo-4-hydroxyquinoline-3-carboxylic acid is

classified as an eye irritant.[1] Standard laboratory safety precautions should be followed when

handling this compound, including the use of personal protective equipment such as safety
glasses and gloves.

GHS Hazard Statements:

o H319: Causes serious eye irritation.

GHS Precautionary Statements:

e P264: Wash skin thoroughly after handling.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Conclusion

8-Bromo-4-hydroxyquinoline-3-carboxylic acid is a chemical compound with potential for
further investigation in the fields of medicinal chemistry and materials science. While detailed
experimental data is currently limited, its structural similarity to other biologically active
quinolines suggests that it may possess interesting pharmacological properties. This guide
provides a summary of the available information to serve as a starting point for researchers and
developers. Further empirical studies are necessary to fully characterize its synthesis,
properties, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 8-Bromo-4-
hydroxyquinoline-3-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269253#8-bromo-4-hydroxyquinoline-3-carboxylic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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